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Compound of Interest

Compound Name:
2-(3,4-Dimethoxy-benzyl)-

piperidine hydrochloride

CAS No.: 109247-03-2

Cat. No.: B011225

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract
This document provides a comprehensive guide to the analytical methods required for the full

characterization of 2-(3,4-dimethoxybenzyl)piperidine hydrochloride, a heterocyclic compound

of interest in pharmaceutical development. As a hydrochloride salt, this molecule presents

specific analytical considerations that must be addressed to ensure its identity, purity, and

stability. This guide moves beyond simple procedural lists to explain the causality behind

experimental choices, ensuring that each protocol is a self-validating system. We will detail

integrated chromatographic, spectroscopic, and thermal analysis techniques, grounded in

established scientific principles and regulatory expectations, such as those outlined by the

International Council on Harmonisation (ICH).
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The compound 2-(3,4-dimethoxybenzyl)piperidine hydrochloride belongs to the piperidine class

of molecules, a scaffold prevalent in over twenty classes of pharmaceuticals and numerous

alkaloids[1]. The presence of the dimethoxybenzyl group and its formation as a hydrochloride

salt necessitates a multi-faceted analytical approach to confirm its chemical structure, quantify

its purity, identify potential impurities, and assess its physicochemical properties.

A robust analytical package is the cornerstone of drug development, providing the documented

evidence necessary for regulatory submissions and ensuring the quality and consistency of the

active pharmaceutical ingredient (API). The objective of this guide is to establish a suite of

validated analytical procedures that, when used in concert, provide a high degree of assurance

regarding the quality of 2-(3,4-dimethoxybenzyl)piperidine hydrochloride.

Physicochemical Properties Summary
Property Value Source

Chemical Name
2-(3,4-dimethoxy-benzyl)-

piperidine hydrochloride
[2]

Molecular Formula C₁₄H₂₁NO₂ · HCl

Molecular Weight 271.78 g/mol

Appearance Solid

InChI Key
PCGMOPJUPDKQEV-

UHFFFAOYSA-N

CAS Number 109247-03-2 [2]

Integrated Analytical Workflow
A complete characterization relies on the convergence of data from orthogonal techniques.

Each method provides a unique piece of the puzzle, and together they form an unambiguous

profile of the molecule. The following diagram illustrates the logical flow of analysis.
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Primary Characterization

Data Integration & Validation
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Purity & Assay (HPLC)

Quantification

Structural Identity
(NMR, FT-IR)

Confirmation

Impurity Profile (GC-MS)

Identification

Thermal Properties
(TGA/DSC)

Physicochemical

Method Validation
(ICH Q2(R2))

Verify Fitness for Purpose Verify Fitness for Purpose Verify Fitness for Purpose Verify Fitness for Purpose

Certificate of Analysis (CoA)

Generate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b011225/docs#topic-comprehensive-analytical-
characterization-of-2-3-4-dimethoxybenzyl-piperidine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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